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Phenols
Phenols are a class of organic compounds characterized by the presence of at least one hydroxyl (-OH) group directly attached to an aromatic ring. These compounds play crucial roles in various industries and applications due to their unique chemical properties. Commonly found naturally, phenols can also be synthesized through industrial processes. They exhibit both acidic and basic characteristics, making them versatile in chemical reactions such as esterification, substitution, and polymerization.
Phenolic compounds are widely used in the production of resins, adhesives, and polymers due to their thermal stability and resistance to degradation. Additionally, they serve as important intermediates in the manufacture of pharmaceuticals, pesticides, dyes, and cosmetics. Phenols are also utilized as antioxidants, disinfectants, and preservatives owing to their ability to donate electrons and inhibit oxidative processes.
Safety measures must be taken during handling due to potential skin irritation and respiratory effects. Proper protective gear such as gloves, goggles, and respirators should be worn when working with phenols.
Cresols
Catechols
Benzenediols
1-hydroxy-2-unsubstituted benzenoids
Methoxyphenols
Nitrophenols
Halophenols
4-alkoxyphenols
1-hydroxy-4-unsubstituted benzenoids
Tyrosols and derivatives
O-bromophenols
Benzenetriols and derivatives
Shogaols
Dinitrophenols
Meta cresols
1,4-dihydroxy-2-halobenzenoids
Ortho cresols
Gingerols
Gingerdiols
Tyrosols
Hydroxyquinols and derivatives
5-unsubstituted pyrrogallols
Phloroglucinols and derivatives
P-bromophenols
Para cresols
Catecholamines and derivatives
Hydroquinones
Resorcinols
Paradols
4-chlorocatechols
Pyrogallols and derivatives
Acylphloroglucinols and derivatives
Gingerdiones
3-chlorocatechols
O-chlorophenols
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